Cas no 7470-88-4 (1-(6-Aminonaphthalen-2-yl)ethanone)

• Product Name: 1-(6-Aminonaphthalen-2-yl)ethanone
• CAS No: 7470-88-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD20693622
• CID: 979971
• PubChem ID: 345127
• Update Time: 2025-06-08

1-(6-Aminonaphthalen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Aminonaphthalen-2-yl)ethanone
• 1-(6-Amino-[2]naphthyl)-aethanon
• 1-(6-amino-[2]naphthyl)-ethanone
• 2-acetyl-6-aminonaphthalene
• 6-acetyl-2-naphthylamine
• 6-Amino-2-acetyl-naphthalin
• AC1L8247
• NSC402465
• 6-Acyl-2-naphthylamine
• 1-(6-Aminonaphthalen-2-yl)ethan-1-one
• 6-Amino-2-acetylnaphthalene
• X3575
• DTXSID80322954
• Ethanone,1-(6-amino-2-naphthalenyl)-
• MFCD20693622
• A901991
• SCHEMBL10151636
• AM20210021
• AKOS022186573
• CS-0045206
• NSC-402465
• 7470-88-4
• CS-15792
• DB-092724

• MDL： MFCD20693622
• Inchi： 1S/C12H11NO/c1-8(14)9-2-3-11-7-12(13)5-4-10(11)6-9/h2-7H,13H2,1H3
• InChI Key： JNLSPLHVEKEGGK-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C=C(C=CC2=C1)N

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.177
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.663
• PSA: 43.09
• LogP: 3.20580

Additional information on 1-(6-Aminonaphthalen-2-yl)ethanone

Recent Advances in the Study of 1-(6-Aminonaphthalen-2-yl)ethanone (CAS: 7470-88-4) in Chemical Biology and Pharmaceutical Research

1-(6-Aminonaphthalen-2-yl)ethanone (CAS: 7470-88-4) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its aminonaphthalene core and acetyl functional group, serves as a versatile building block for the synthesis of more complex molecules with bioactive properties. Recent studies have explored its role in drug discovery, particularly in the development of fluorescent probes, enzyme inhibitors, and small-molecule therapeutics targeting various diseases.

One of the most notable applications of 1-(6-Aminonaphthalen-2-yl)ethanone is its use as a precursor in the synthesis of fluorescent dyes and probes. Researchers have leveraged its intrinsic fluorescence properties to design sensors for detecting biomolecules such as reactive oxygen species (ROS) and metal ions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and sensitivity for hydrogen peroxide, making them valuable tools for studying oxidative stress in cellular models.

In addition to its utility in fluorescence-based applications, 1-(6-Aminonaphthalen-2-yl)ethanone has shown promise as a scaffold for designing enzyme inhibitors. A recent preprint on bioRxiv highlighted its potential in targeting protein kinases involved in cancer signaling pathways. The study reported that structural modifications of the compound led to the development of potent inhibitors with nanomolar affinity for specific kinase isoforms, suggesting its relevance in oncology drug discovery.

Another emerging area of research involves the use of 1-(6-Aminonaphthalen-2-yl)ethanone in the development of antimicrobial agents. A 2024 paper in ACS Infectious Diseases described the synthesis of novel naphthalene-based compounds derived from this scaffold, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The authors attributed the observed efficacy to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymatic processes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(6-Aminonaphthalen-2-yl)ethanone derivatives. Issues such as poor solubility and metabolic instability have been reported in preclinical studies. However, recent efforts in prodrug design and formulation strategies, as discussed in a 2023 review in Advanced Drug Delivery Reviews, offer potential solutions to these limitations.

In conclusion, 1-(6-Aminonaphthalen-2-yl)ethanone (CAS: 7470-88-4) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in drug discovery, diagnostics, and therapeutics, making it a compound of significant interest to the scientific community.